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Compound of Interest

Compound Name: 1-Fmoc-4-piperidineacetic acid

Cat. No.: B557874 Get Quote

In-Depth Technical Guide: 1-Fmoc-4-
piperidineacetic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1-Fmoc-4-piperidineacetic acid,

a key building block in peptide synthesis and drug discovery.

Core Molecular Data
1-Fmoc-4-piperidineacetic acid is a derivative of piperidineacetic acid featuring a

fluorenylmethyloxycarbonyl (Fmoc) protecting group. This structure makes it a valuable reagent

in solid-phase peptide synthesis (SPPS).
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Property Value Source

Molecular Formula C22H23NO4 [1][2]

Molecular Weight 365.42 g/mol [1][2]

CAS Number 180181-05-9 [1]

Appearance Grayish-white solid [2]

Melting Point 135-138°C [2]

Purity ≥99% (HPLC) [1]

Storage 2-8°C [2]

Applications in Research and Drug Development
1-Fmoc-4-piperidineacetic acid and its derivatives are integral to several areas of advanced

research:

Peptide Synthesis: It serves as a fundamental building block in the synthesis of complex

peptides for various therapeutic applications.[3][4][5] The Fmoc group provides a base-labile

protecting group for the amine, allowing for sequential addition of amino acids in solid-phase

peptide synthesis.[6][7]

Medicinal Chemistry: This compound is utilized in the design and synthesis of novel bioactive

molecules and pharmaceutical agents.[3][8] Its piperidine scaffold is a common motif in many

centrally active drugs.

Bioconjugation: It is employed in linking biomolecules, such as proteins and antibodies, to

therapeutic agents or imaging agents to enhance drug delivery and targeting.[3][5][8]

Neuroscience Research: Derivatives of 4-piperidineacetic acid are explored for their potential

effects on neurotransmitter systems, aiding in the development of treatments for neurological

and mental health conditions.[8][9]

Experimental Protocols
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The primary application of 1-Fmoc-4-piperidineacetic acid is in Fmoc-based solid-phase

peptide synthesis (SPPS). Below is a generalized protocol for the incorporation of this building

block into a peptide chain.

Materials:

1-Fmoc-4-piperidineacetic acid

Appropriate solid support resin (e.g., Rink Amide resin, Wang resin)[7]

N,N-Dimethylformamide (DMF)

Dichloromethane (DCM)

Piperidine solution (20% in DMF)

Coupling reagent (e.g., HBTU, HCTU, DCC/HOBt)[6][10]

N,N-Diisopropylethylamine (DIPEA) or Collidine

Cleavage cocktail (e.g., Trifluoroacetic acid-based)

Diethyl ether

Procedure:

Resin Swelling: Swell the resin in DMF or DCM for 30-60 minutes in a reaction vessel.[10]

Fmoc Deprotection: Remove the Fmoc group from the resin-bound amino acid by treating

with 20% piperidine in DMF for 5-20 minutes.[7][10] Wash the resin thoroughly with DMF.

Amino Acid Activation: In a separate vessel, dissolve 1-Fmoc-4-piperidineacetic acid and a

coupling reagent (e.g., HBTU) in DMF. Add an activator base like DIPEA and allow to pre-

activate for 1-2 minutes.[10]

Coupling: Add the activated 1-Fmoc-4-piperidineacetic acid solution to the deprotected

resin. Agitate the mixture for 1-2 hours at room temperature to ensure complete coupling.[10]
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Washing: Drain the coupling solution and wash the resin extensively with DMF and DCM to

remove any unreacted reagents and byproducts.[10]

Repeat Cycle: Repeat steps 2-5 for each subsequent amino acid to be added to the peptide

chain.

Cleavage and Deprotection: Once the peptide synthesis is complete, cleave the peptide from

the resin and remove the side-chain protecting groups using a suitable cleavage cocktail

(e.g., TFA/TIS/H2O).

Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether.[10] The final

product is then purified using reverse-phase high-performance liquid chromatography (RP-

HPLC).[10]

Visualized Workflows and Pathways
Solid-Phase Peptide Synthesis (SPPS) Workflow
This diagram illustrates the general workflow for incorporating 1-Fmoc-4-piperidineacetic acid
into a growing peptide chain using solid-phase synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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